Cas no 56921-85-8 (2-(4-Bromo-phenyl)-imidazo1,2-apyrimidine)

2-(4-Bromo-phenyl)-imidazo[1,2-a]pyrimidine is a brominated heterocyclic compound featuring an imidazo[1,2-a]pyrimidine core substituted with a 4-bromophenyl group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. Its fused imidazo[1,2-a]pyrimidine scaffold is of interest in medicinal chemistry due to its potential bioactivity, particularly in kinase inhibition and CNS-targeted applications. The compound exhibits high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its well-defined structure facilitates precise modifications for tailored molecular designs.
2-(4-Bromo-phenyl)-imidazo1,2-apyrimidine structure
56921-85-8 structure
Product Name:2-(4-Bromo-phenyl)-imidazo1,2-apyrimidine
CAS No:56921-85-8
MF:C12H8BrN3
MW:274.116021156311
MDL:MFCD01103134
CID:872930
PubChem ID:3236423
Update Time:2025-06-07

2-(4-Bromo-phenyl)-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Bromophenyl)imidazo[1,2-a]pyrimidine
    • HMS2365K17
    • H11079
    • 2-(4-Bromo-phenyl)-imidazo[1,2-a]pyrimidine
    • SCHEMBL971743
    • DTXSID80390512
    • SR-01000143390-1
    • MFCD01103134
    • DA-04793
    • CHEMBL1502936
    • MLS000094774
    • SMR000030327
    • CS-0192119
    • AKOS000416614
    • BDBM51542
    • WLZ3354
    • cid_3236423
    • STK893660
    • SR-01000143390
    • 56921-85-8
    • 2-(4-Bromophenyl)-imidazo[1,2-a]pyrimidine
    • BBL020954
    • 2-(4-Bromo-phenyl)-imidazo1,2-apyrimidine
    • MDL: MFCD01103134
    • Inchi: 1S/C12H8BrN3/c13-10-4-2-9(3-5-10)11-8-16-7-1-6-14-12(16)15-11/h1-8H
    • InChI Key: MUBZZRZIBNKULO-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=CN2C=CC=NC2=N1

Computed Properties

  • Exact Mass: 272.99000
  • Monoisotopic Mass: 272.99016g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.58
  • Melting Point: 279 ºC
  • PSA: 30.19000
  • LogP: 3.15880

2-(4-Bromo-phenyl)-imidazo1,2-apyrimidine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-Bromo-phenyl)-imidazo1,2-apyrimidine Pricemore >>

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